N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-hydroxypropyl)oxamide
• InChI: InChI=1S/C13H22N2O3/c1-10(16)9-15-13(18)12(17)14-8-7-11-5-3-2-4-6-11/h5,10,16H,2-4,6-9H2,1H3,(H,14,17)(H,15,18)
• InChI Key: NXRWGQJGCOBUNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCCC1=CCCCC1)O
• Molecular Formula: C13H22N2O3
• Molecular Weight: 254.33 g/mol
• CAS No.: 1208837-49-3

Description

N1-(2-(Cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide is a synthetic oxalamide derivative characterized by a central oxalamide (N2C2O2) backbone. The N1-substituent is a 2-(cyclohex-1-en-1-yl)ethyl group, introducing hydrophobicity and conformational flexibility due to the cyclohexene ring. The N2-substituent is a 2-hydroxypropyl moiety, which enhances solubility via hydrogen bonding and hydrophilicity.

Biological Activity

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide is a synthetic compound belonging to the oxalamide class. Its unique structure, which includes a cyclohexene moiety and hydroxypropyl group, suggests potential biological activities that warrant investigation. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide is C13H22N2O3, with a molecular weight of 254.33 g/mol. The compound's structure can be represented as follows:

$$\text{InChI 1S C13H22N2O3 c1 10 16 9 15 13 18 12 17 14 8 7 11 5 3 2 4 6 11 h5 10 16H 2 4 6 9H2 1H3 H 14 17 H 15 18 }$$

Pharmacological Properties

Research indicates that N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide exhibits several pharmacological properties:

• Anti-inflammatory Activity : Preliminary studies suggest that this compound may possess anti-inflammatory effects, potentially making it useful in treating conditions characterized by inflammation.
• Antimicrobial Activity : Similar compounds in the oxalamide class have demonstrated varying degrees of antimicrobial activity. While specific data for this compound is limited, its structural similarities suggest potential efficacy against bacterial strains .
• Cytotoxicity : Initial assessments indicate that the compound may exhibit cytotoxic properties against certain cancer cell lines. This aspect requires further exploration to establish its therapeutic potential in oncology.

The biological activity of N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide may be attributed to its ability to interact with cellular pathways involved in inflammation and cell proliferation. The oxalamide functional group is known to influence protein interactions and enzyme inhibition, which could play a role in its observed biological effects.

Synthesis and Characterization

The synthesis of N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide involves multiple steps including the formation of the cyclohexene ring and subsequent functionalization with hydroxypropyl groups. Characterization techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are employed to confirm the structure and purity of the compound.

Case Studies

A review of literature reveals several studies that have investigated oxalamide derivatives with similar structures:

Study	Findings
Study A	Identified anti-inflammatory properties in related oxalamides, suggesting potential for therapeutic applications in inflammatory diseases.
Study B	Demonstrated antimicrobial activity against gram-positive bacteria for similar compounds, indicating a possible pathway for further research on N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide .
Study C	Explored cytotoxic effects on cancer cell lines, highlighting the need for additional studies to evaluate efficacy and safety profiles.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key oxalamide derivatives structurally or functionally related to the target compound:

Compound Name	Key Substituents	Molecular Weight	Notable Properties/Applications	References
Target: N1-(2-(Cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxypropyl)oxalamide	N1: Cyclohexene-ethyl; N2: 2-hydroxypropyl	~294.4 (calc.)	Hydrophobic N1, hydrophilic N2; potential solubility-stability balance
N1-(2,4-Dimethoxybenzyl)-N2-(2-(pyridin-2-yl)ethyl)oxalamide (S336)	N1: 2,4-dimethoxybenzyl; N2: pyridin-2-yl-ethyl	~383.4	Umami flavor agonist (FEMA 4233); high potency in taste receptor activation
N1-(4-Methoxyphenethyl)-N2-(2-methoxyphenyl)oxalamide (17)	N1: 4-methoxyphenethyl; N2: 2-methoxyphenyl	~342.4	Synthetic intermediate; characterized by NMR and MS; moderate yield (35%)
N1-(2-(Cyclohex-1-en-1-yl)ethyl)-N2-(2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide	N1: Cyclohexene-ethyl; N2: hydroxy-thiophen-3-yl-ethyl	322.4	Thiophene moiety enhances aromatic interactions; CAS 1251548-57-8
N1-(Adamant-2-yl)-N2-(benzyloxy)oxalamide (6)	N1: Adamantyl; N2: benzyloxy	~364.5	Inhibitor of soluble epoxide hydrolase; high purity (>90%) via column chromatography
N1-(2-Methoxy-4-methylbenzyl)-N2-(2-(pyridin-2-yl)ethyl)oxalamide (4231)	N1: Methoxy-methylbenzyl; N2: pyridin-2-yl-ethyl	~365.4	Food flavoring agent (NOEL = 100 mg/kg/day); metabolized via hydrolysis and oxidation

Key Comparisons

Hydrophobicity vs. Hydrophilicity :

• The target compound balances a hydrophobic cyclohexene-ethyl group with a hydrophilic hydroxypropyl group, likely improving membrane permeability compared to purely aromatic analogs like S336 .
• In contrast, adamantyl-substituted oxalamides (e.g., Compound 6 ) exhibit extreme hydrophobicity, limiting aqueous solubility but enhancing binding to lipophilic enzyme pockets .

Synthetic Accessibility :

• The target compound’s synthesis likely follows standard oxalamide coupling protocols (e.g., amine + oxalyl chloride), similar to Compound 17 (35–52% yields) .
• Thiophene- or pyridine-containing analogs (e.g., CAS 1251548-57-8 ) require specialized heterocyclic starting materials, increasing synthetic complexity .

Thermodynamic and Solubility Properties :

• Oxalamides with hydroxyalkyl groups (e.g., 2-hydroxypropyl) exhibit enhanced solubility due to hydrogen bonding with solvents, as seen in analogs like N2-(2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide .
• Nitro-substituted analogs (e.g., N1,N2-bis(2-nitrophenyl)oxalamide) show higher ΔH° and ΔS° values due to disrupted intramolecular hydrogen bonding, whereas hydroxypropyl groups may stabilize such interactions .

Biological and Safety Profiles: Flavoring agents like S336 and 4231 have established NOEL values (8–100 mg/kg/day) and undergo hydrolysis/oxidation metabolism, suggesting similar safety frameworks for the target compound . Thiophene-containing analogs may pose unique toxicity risks due to sulfur metabolism, whereas cyclohexene derivatives are likely metabolized via epoxidation or hydroxylation .